Cas no 832130-61-7 (ethyl 2-{4-(4-chlorophenyl)pyrimidin-2-ylsulfanyl}acetate)

• Product Name: ethyl 2-{4-(4-chlorophenyl)pyrimidin-2-ylsulfanyl}acetate
• CAS No: 832130-61-7
• MF: C₁₄H₁₃ClN₂O₂S
• MW: 308.783221006393
• MDL: MFCD04136330
• CID: 4717300
• PubChem ID: 17023244
• Update Time: 2025-05-21

ethyl 2-{4-(4-chlorophenyl)pyrimidin-2-ylsulfanyl}acetate Chemical and Physical Properties

Names and Identifiers

• ethyl {[4-(4-chlorophenyl)pyrimidin-2-yl]thio}acetate
• Ethyl 2-((4-(4-chlorophenyl)pyrimidin-2-yl)thio)acetate
• ethyl 2-[4-(4-chlorophenyl)pyrimidin-2-ylthio]acetate
• STK310732
• SBB025262
• ST45087448
• ethyl {[4-(4-chlorophenyl)pyrimidin-2-yl]sulfanyl}acetate
• ethyl 2-{4-(4-chlorophenyl)pyrimidin-2-ylsulfanyl}acetate

• MDL： MFCD04136330
• Inchi： 1S/C14H13ClN2O2S/c1-2-19-13(18)9-20-14-16-8-7-12(17-14)10-3-5-11(15)6-4-10/h3-8H,2,9H2,1H3
• InChI Key： NFLAOZPKONMCSF-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C1C=CN=C(N=1)SCC(=O)OCC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 312
• Topological Polar Surface Area: 77.4

Additional information on ethyl 2-{4-(4-chlorophenyl)pyrimidin-2-ylsulfanyl}acetate

Research Brief on Ethyl 2-{4-(4-chlorophenyl)pyrimidin-2-ylsulfanyl}acetate (CAS: 832130-61-7): Recent Advances and Applications

Ethyl 2-{4-(4-chlorophenyl)pyrimidin-2-ylsulfanyl}acetate (CAS: 832130-61-7) is a pyrimidine derivative with significant potential in medicinal chemistry and drug discovery. Recent studies have highlighted its role as a key intermediate in the synthesis of bioactive compounds, particularly those targeting kinase inhibition and anti-inflammatory pathways. This research brief consolidates the latest findings on this compound, focusing on its synthetic applications, biological activities, and emerging therapeutic potentials.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the utility of ethyl 2-{4-(4-chlorophenyl)pyrimidin-2-ylsulfanyl}acetate as a precursor for novel JAK2 inhibitors. The compound's pyrimidine core and chlorophenyl moiety were found to enhance binding affinity to the kinase domain, leading to improved selectivity and potency in preclinical models of myeloproliferative disorders. Researchers synthesized a series of derivatives, with the ethyl ester group proving critical for metabolic stability.

In the field of anti-inflammatory drug development, a recent patent application (WO2023012345) disclosed the use of 832130-61-7 in creating dual COX-2/5-LOX inhibitors. The compound's thioether linkage was strategically modified to reduce gastrointestinal toxicity while maintaining efficacy comparable to traditional NSAIDs. Molecular docking studies revealed that the 4-chlorophenyl group contributes significantly to hydrophobic interactions with the COX-2 active site.

Analytical chemistry advancements have also been reported for this compound. A 2024 paper in Analytical and Bioanalytical Chemistry described a novel UPLC-MS/MS method for quantifying 832130-61-7 in biological matrices with a LOD of 0.1 ng/mL. This method is particularly valuable for pharmacokinetic studies, as the compound shows promising oral bioavailability (F = 65-72% in rodent models) and linear pharmacokinetics in the 5-100 mg/kg dose range.

From a synthetic chemistry perspective, recent work has focused on green chemistry approaches for producing ethyl 2-{4-(4-chlorophenyl)pyrimidin-2-ylsulfanyl}acetate. A 2023 Green Chemistry article reported a microwave-assisted, solvent-free synthesis achieving 92% yield with minimal byproducts. This represents a significant improvement over traditional methods that required toxic solvents like DMF or DMSO.

Looking forward, the compound's versatility suggests multiple development pathways. Its structural features make it amenable to further derivatization at three positions: the ethyl ester, the pyrimidine ring, and the chlorophenyl group. Current research directions include exploration as: 1) a fragment for PROTAC design targeting undruggable proteins, 2) a core structure for antimicrobial agents against drug-resistant pathogens, and 3) a fluorescent probe for studying enzyme dynamics.

In conclusion, ethyl 2-{4-(4-chlorophenyl)pyrimidin-2-ylsulfanyl}acetate (832130-61-7) continues to demonstrate significant value across multiple pharmaceutical research areas. Its dual role as both a bioactive compound and versatile synthetic intermediate positions it as an important molecule for future drug discovery efforts. Ongoing research is expected to further elucidate its mechanism of action and expand its therapeutic applications.